Cas no 1594853-01-6 (3-(2-bromocyclooctyl)oxyoxolane)

• Product Name: 3-(2-bromocyclooctyl)oxyoxolane
• CAS No: 1594853-01-6
• MF: C₁₂H₂₁BrO₂
• MW: 277.19794344902
• CID: 5741610
• PubChem ID: 114774101
• Update Time: 2025-06-15

3-(2-bromocyclooctyl)oxyoxolane Chemical and Physical Properties

Names and Identifiers

• 1594853-01-6
• 3-[(2-Bromocyclooctyl)oxy]oxolane
• EN300-1133577
• Furan, 3-[(2-bromocyclooctyl)oxy]tetrahydro-
• 3-(2-bromocyclooctyl)oxyoxolane

• Inchi： 1S/C12H21BrO2/c13-11-5-3-1-2-4-6-12(11)15-10-7-8-14-9-10/h10-12H,1-9H2
• InChI Key： QXGLKRZKDGXKJM-UHFFFAOYSA-N
• SMILES： BrC1CCCCCCC1OC1COCC1

Computed Properties

• Exact Mass: 276.07249g/mol
• Monoisotopic Mass: 276.07249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 334.9±42.0 °C(Predicted)

Additional information on 3-(2-bromocyclooctyl)oxyoxolane

Comprehensive Analysis of 3-(2-bromocyclooctyl)oxyoxolane (CAS No. 1594853-01-6): Properties, Applications, and Industry Trends

The compound 3-(2-bromocyclooctyl)oxyoxolane (CAS No. 1594853-01-6) is a specialized brominated cyclic ether with a unique molecular structure, combining a cyclooctyl backbone and a tetrahydrofuran (oxolane) moiety. Its chemical formula and structural features make it a subject of interest in organic synthesis, pharmaceutical intermediates, and material science. Researchers and industries are increasingly exploring its potential due to its reactivity and versatility in forming complex molecular architectures.

In recent years, the demand for high-performance intermediates like 3-(2-bromocyclooctyl)oxyoxolane has surged, driven by advancements in drug discovery and green chemistry. A key trend is its role in catalyzed cross-coupling reactions, a hot topic in synthetic methodology. Users frequently search for terms such as "bromocyclooctyl derivatives applications", "oxolane-based synthesis", and "CAS 1594853-01-6 supplier", reflecting its commercial and academic relevance.

The physicochemical properties of 3-(2-bromocyclooctyl)oxyoxolane include moderate solubility in polar organic solvents and stability under inert conditions. Its bromine atom acts as a leaving group, enabling nucleophilic substitutions—a feature widely exploited in peptide modification and polymer chemistry. Discussions on platforms like ResearchGate often highlight its utility in stereoselective synthesis, aligning with the growing focus on chiral building blocks.

From an industrial perspective, this compound aligns with the sustainability movement. Companies seek eco-friendly bromination techniques to produce it, addressing concerns about halogen waste. Searches for "green synthesis of bromocyclooctyl ethers" or "biodegradable cyclic ethers" underscore this shift. Moreover, its potential in liquid crystal and coating additives markets is being investigated, linking it to advanced materials innovations.

Quality control of CAS 1594853-01-6 relies on advanced analytical techniques like HPLC and NMR spectroscopy. Purity thresholds (>98%) are critical for pharmaceutical-grade applications, a detail often queried as "3-(2-bromocyclooctyl)oxyoxolane purity standards". Regulatory compliance, particularly REACH and FDA guidelines, further shapes its commercial viability.

In conclusion, 3-(2-bromocyclooctyl)oxyoxolane exemplifies the intersection of specialty chemicals and cutting-edge research. Its adaptability to catalytic systems and alignment with green chemistry principles positions it as a compound to watch. As AI-driven molecular design accelerates, its role in high-value synthesis will likely expand, answering queries like "future of brominated ethers in medicine" and "sustainable cyclic ether production".